N1 Chain Length and Allosteric Back-Pocket Binding
Class-level SAR from 2-furylbenzimidazole VEGFR-2 inhibitors demonstrates that a ring substituent with a long-chain extension at the benzimidazole N1 position engages the hydrophobic side chains of amino acids at the interface between the ATP binding site and the allosteric back pocket, a key determinant of Type III inhibitor potency [1]. The target compound's N1‑(4‑(3‑methylphenoxy)butyl) chain provides a four‑carbon spacer between the benzimidazole core and the terminal aryloxy ring, enabling deeper penetration into this hydrophobic interface compared to propyl‑linked or unsubstituted (N1‑H) analogs. In the structurally characterized series, compounds bearing elongated N1 substituents achieved VEGFR-2 IC50 values as low as 0.64 μM (compound 10a), whereas analogs lacking this extension lost substantial activity [1].
| Evidence Dimension | VEGFR-2 kinase inhibitory activity as a function of N1 substitution |
|---|---|
| Target Compound Data | N1-(4-(3-methylphenoxy)butyl) substitution; MW 417.5, clogP 5.05, TPSA 67.60 Ų [2]; predicted to occupy the allosteric hydrophobic back pocket per docking models for elongated N1-aryloxyalkyl 2-furylbenzimidazoles [1]. |
| Comparator Or Baseline | Compound 10a (Abdullaziz 2017): N1-substituted 2-furylbenzimidazole with long-chain extension; VEGFR-2 IC50 = 0.64 μM; 92–96% VEGFR-2 level reduction in MCF-7 cells [1]. Unsubstituted N1-H 2-furylbenzimidazoles (e.g., compounds 3–11, Temirak 2014): weaker VEGFR-2 inhibition, no hydrophobic back-pocket engagement [3]. |
| Quantified Difference | Class-level ΔIC50: elongated N1 substituents reduce VEGFR-2 IC50 from >10 μM (unsubstituted) to sub‑micromolar range (0.64 μM for 10a). The butyl‑linked 3‑methylphenoxy motif in CAS 919972-71-7 is predicted to confer comparable or enhanced back‑pocket occupancy versus propyl‑linked or non‑aryloxy terminated analogs based on docking‑derived SAR [1]. |
| Conditions | In vitro VEGFR-2 kinase inhibition assay (Abdullaziz 2017); molecular docking into VEGFR-2 active site (PDB: 2OH4) with AutoDock 4.2; MCF-7 breast cancer cell line for cellular VEGFR-2 level quantification. |
Why This Matters
For procurement decisions, the butyl spacer length directly dictates whether the compound can function as a Type III VEGFR-2 inhibitor; shorter-chain analogs fail to achieve the requisite hydrophobic contact and cannot substitute in target-engagement studies.
- [1] Abdullaziz MA, Abdel-Mohsen HT, El Kerdawy AM, Ragab FAF, Ali MM, Abu-Bakr SM, Girgis AS, El Diwani HI. Design, synthesis, molecular docking and cytotoxic evaluation of novel 2-furybenzimidazoles as VEGFR-2 inhibitors. Eur J Med Chem. 2017;136:315-329. View Source
- [2] SILDrug portal, Institute of Biochemistry and Biophysics, Warsaw. Computed molecular properties: MW 417.51, clogP 5.05, TPSA 67.60 Ų, rotatable bonds 4. View Source
- [3] Temirak A, Shaker YM, Ragab FA, Ali MM, Ali HI, El Diwani HI. Part I. Synthesis, biological evaluation and docking studies of new 2-furylbenzimidazoles as antiangiogenic agents. Eur J Med Chem. 2014;87:868-880. View Source
